Cas no 187988-46-1 (2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide)

• Product Name: 2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide
• CAS No: 187988-46-1
• MF: C₁₄H₂₄N₄O₁₀
• MW: 408.361164093018
• CID: 1064416
• PubChem ID: 71312815
• Update Time: 2025-05-25

2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide Chemical and Physical Properties

Names and Identifiers

• 2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide
• Galβ1-4GlcNAc Azide
• N-[(2R,3R,4R,5S,6R)-2-azido-4-hydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• A1-4GlcNAc Azide
• Gal
• -(AcetylaMino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranosyl Azide
• 2-(ACETYLAMINO)-2-DEOXY-4-O-(BETA-D-GALACTOPYRANOSYL)-BETA-D-GLUCOPYRANOSYL AZIDE
• DTXSID10746927
• N-[(2R,3R,4R,5S,6R)-2-Azido-4-hydroxy-6-(hydroxymethyl)-5-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-3-yl]acetamide
• 187988-46-1
• J-012106

• Inchi： 1S/C14H24N4O10/c1-4(21)16-7-9(23)12(6(3-20)26-13(7)17-18-15)28-14-11(25)10(24)8(22)5(2-19)27-14/h5-14,19-20,22-25H,2-3H2,1H3,(H,16,21)/t5-,6-,7-,8+,9-,10+,11-,12-,13-,14+/m1/s1
• InChI Key： CYVRAOFCZKOGIO-LODBTCKLSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 408.14900
• Monoisotopic Mass: 408.14924298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -3.2
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 231.41000
• LogP: -3.64234

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide

2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide: A Comprehensive Overview

The compound 2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide, identified by the CAS registry number 187988-46-1, is a complex organic molecule with significant potential in various fields of research and application. This compound is particularly notable for its unique structural features and functional groups, which make it a valuable subject of study in the realms of organic chemistry, pharmacology, and materials science.

The molecular structure of this compound consists of a β-D-glucopyranosyl backbone, which is a six-membered ring structure characteristic of glucose derivatives. The substitution at the 4-O position with a β-D-galactopyranosyl group introduces additional complexity and functionality to the molecule. Furthermore, the presence of an acetylamino group at the 2-position and an azide group further enhances its chemical reactivity and potential applications.

Recent studies have highlighted the importance of glycosylated compounds like this one in drug delivery systems and targeted therapies. The azide group, in particular, has been shown to play a crucial role in click chemistry reactions, enabling the formation of stable bonds with other molecules. This property makes 2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide a promising candidate for the development of bioconjugates and nanomaterials.

In addition to its chemical properties, this compound has been explored for its biological activity. Research indicates that the acetylamino group may influence the molecule's solubility and bioavailability, making it suitable for use in pharmaceutical formulations. Moreover, the presence of both glucose and galactose moieties suggests potential interactions with glycan-binding proteins, which could be leveraged in diagnostic assays and therapeutic interventions.

The synthesis of 2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide involves a series of carefully controlled reactions to ensure high purity and structural integrity. Advances in stereochemistry and glycosylation techniques have made it possible to produce this compound with high precision, enabling researchers to explore its properties in greater detail.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to provide deeper insights into the behavior of this compound under various conditions. Such advancements could pave the way for novel applications in areas such as drug discovery, material science, and biotechnology.

In conclusion, 2-(Acetylamino)-2-deoxy-4-O-(β-D-galactopyranosyl)-β-D-glucopyranosyl Azide (CAS No. 187988-46-1) represents a fascinating example of how complex molecular structures can be harnessed for innovative solutions across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific progress.